1-(2-Ethyl-3-hydroxyphenyl)propan-2-one

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-(2-ethyl-3-hydroxyphenyl)propan-2-one
• InChI: InChI=1S/C11H14O2/c1-3-10-9(7-8(2)12)5-4-6-11(10)13/h4-6,13H,3,7H2,1-2H3
• InChI Key: GZMMCHFAOFVEHM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1O)CC(=O)C

Description

1-(2-Ethyl-3-hydroxyphenyl)propan-2-one is a high-purity organic compound provided for research and development purposes. With the molecular formula C11H14O2 and a molecular weight of 178.23 g/mol, this propanone derivative features both a phenolic hydroxyl group and a ketone functionality, making it a versatile building block in organic synthesis. This compound is primarily valued as a key synthetic intermediate. Its structure suggests potential applications in the development of more complex molecules, particularly in pharmaceutical research and fine chemical synthesis. The presence of multiple functional groups allows for various chemical modifications, enabling researchers to explore new synthetic pathways. The compound should be stored in a cool, dry place, and standard laboratory safety practices should be followed when handling. As with all chemicals of this nature, the exact physicochemical properties, mechanism of action, and specific research applications should be empirically determined by the researcher. Please note: This product is for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Biological Activity

1-(2-Ethyl-3-hydroxyphenyl)propan-2-one, also known as a derivative of chalcone, has garnered attention in recent years due to its diverse biological activities. This article presents a comprehensive overview of its biological properties, including antioxidant, antimicrobial, anticancer, and anti-inflammatory activities, supported by data tables and relevant research findings.

Chemical Structure and Properties

1-(2-Ethyl-3-hydroxyphenyl)propan-2-one belongs to the class of compounds known as chalcones. These compounds typically exhibit a wide range of biological activities due to their ability to interact with various biological targets. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{O}$$

Antioxidant Activity

The antioxidant potential of 1-(2-Ethyl-3-hydroxyphenyl)propan-2-one has been evaluated using various assays, including the DPPH and ABTS radical scavenging methods. Research indicates that this compound exhibits significant free radical scavenging activity.

Table 1: Antioxidant Activity of 1-(2-Ethyl-3-hydroxyphenyl)propan-2-one

Compound	IC50 (µM)	Assay Type
1-(2-Ethyl-3-hydroxyphenyl)propan-2-one	29.3	DPPH Radical Scavenging
Ascorbic Acid	58.9	DPPH Radical Scavenging

The IC50 value indicates the concentration required to inhibit 50% of the free radicals, with lower values demonstrating higher antioxidant activity.

Antimicrobial Activity

The antimicrobial properties of 1-(2-Ethyl-3-hydroxyphenyl)propan-2-one have been assessed against various bacterial strains. The compound showed promising results against both Gram-positive and Gram-negative bacteria.

Table 2: Antimicrobial Activity of 1-(2-Ethyl-3-hydroxyphenyl)propan-2-one

Bacterial Strain	Minimum Inhibitory Concentration (MIC, µg/mL)
Staphylococcus aureus	15
Escherichia coli	20
Klebsiella pneumoniae	12.5
Pseudomonas aeruginosa	25

These findings suggest that the compound has potential as a therapeutic agent against multidrug-resistant bacterial strains.

Anticancer Activity

Recent studies have indicated that 1-(2-Ethyl-3-hydroxyphenyl)propan-2-one exhibits anticancer properties, particularly against lung cancer cells (A549). The compound's mechanism involves inducing apoptosis and inhibiting cell proliferation.

Table 3: Anticancer Activity Against A549 Cells

Compound	Cell Viability (%) at 100 µM
1-(2-Ethyl-3-hydroxyphenyl)propan-2-one	38.3
Control (Untreated)	100

The significant reduction in cell viability indicates its potential as an anticancer agent.

Anti-inflammatory Activity

In addition to its antioxidant and antimicrobial properties, this compound also displays anti-inflammatory effects. It has been shown to inhibit pro-inflammatory cytokines in vitro, suggesting a role in reducing inflammation.

Case Studies

Several case studies have explored the biological activity of chalcone derivatives similar to 1-(2-Ethyl-3-hydroxyphenyl)propan-2-one. For instance:

• Study on Antioxidant Properties : A comparative study demonstrated that derivatives with hydroxyl groups exhibited enhanced antioxidant activities compared to their counterparts lacking these groups.
• Antimicrobial Efficacy : Research indicated that modifications in the side chain significantly affected the antimicrobial potency against specific pathogens.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one (CAS 33839-13-3)

• Substituents : tert-Butyl group at position 3, hydroxyl at position 3.
• Impact : The bulky tert-butyl group enhances steric hindrance, reducing reactivity in electrophilic substitutions compared to the ethyl group in the target compound. The hydroxyl group’s position (para vs. meta) may alter hydrogen-bonding interactions and solubility .

1-(3-(Methylthio)phenyl)propan-2-one (CAS 629646-54-4)

• Substituents : Methylthio (-SCH₃) at position 3.
• Impact : The sulfur atom increases lipophilicity and may confer distinct metabolic pathways. Unlike the hydroxyl group in the target compound, the methylthio group is less polar, affecting solubility and bioavailability .

1-(5-Chloro-2,3-diiodophenyl)-1-(4-methoxyphenyl)propan-2-one

• Substituents : Halogens (Cl, I) and methoxy (-OCH₃) groups.
• Impact : Electron-withdrawing halogens deactivate the aromatic ring, reducing nucleophilic attack susceptibility. The methoxy group’s electron-donating nature contrasts with the ethyl group’s inductive effects, influencing electronic distribution .

Target Compound

• Likely synthesized via Claisen-Schmidt condensation (as in ) or palladium-catalyzed α-arylation (similar to ).

1-(2,4-Dihydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one

• Method: Condensation of 2,4-dihydroxyacetophenone with 3-hydroxybenzaldehyde using thionyl chloride in ethanol .
• Contrast : The target compound lacks the α,β-unsaturated ketone (prop-2-en-1-one) system, which affects conjugation and stability.

1-[3-(2,4-Dichlorophenyl)oxiranyl]-2,2-dimethylpropan-1-one

• Method : Epoxidation or ring-opening reactions, as suggested by the oxirane (epoxide) moiety .
• Contrast : The oxiranyl group introduces strain and reactivity distinct from the hydroxyl and ethyl substituents.

Physicochemical Properties

Compound	Molecular Formula	Key Substituents	Melting Point (°C)	Molecular Weight (g/mol)
1-(2-Ethyl-3-hydroxyphenyl)propan-2-one*	C₁₁H₁₄O₂	2-Ethyl, 3-OH	N/A	178.23
1-(3-(Methylthio)phenyl)propan-2-one	C₁₀H₁₂OS	3-SCH₃	N/A	180.27
1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one	C₁₃H₁₈O₂	3-tert-Butyl, 4-OH	N/A	206.28
Compound 41 (from )	C₁₄H₈F₁₀NO₂	Fluorinated, amino	65–67	415.2

*Theoretical values inferred from analogs.

Functional and Application Differences

• Hydroxyl-Containing Analogs (e.g., ): Potential antioxidants or pharmaceutical intermediates due to phenolic groups. The target compound’s hydroxyl group may similarly enable radical-scavenging activity.
• Halogenated Derivatives (e.g., ): Likely used in agrochemicals or as intermediates in cross-coupling reactions. The target compound lacks halogens, reducing toxicity concerns.
• Amino/Thioethers (e.g., ): Pharmacological applications (e.g., etafenone hydrochloride in ). The target compound’s ethyl and hydroxyl groups may favor different biological interactions.

Q & A

Q. Example Workflow :

Data collection (e.g., synchrotron radiation for high resolution).

Initial solution via SHELXD for heavy atom positioning.

Refinement in SHELXL with iterative adjustment of thermal parameters and twin fractions .

Challenge : Overfitting due to weak diffraction can be mitigated by cross-validation (R_free monitoring) .

Basic: What spectroscopic techniques are most effective for characterizing 1-(2-Ethyl-3-hydroxyphenyl)propan-2-one?

Q. Methodological Answer :

• NMR : ¹H NMR identifies the ethyl group (δ 1.2–1.4 ppm, triplet) and hydroxyl proton (δ 5.5–6.0 ppm, broad) .
• FT-IR : Confirms carbonyl (C=O, ~1700 cm^-1) and hydroxyl (O–H, ~3200 cm^-1) groups .
• Mass Spectrometry : Molecular ion [M]⁺ at m/z 192 (C₁₁H₁₄O₂) .

Pitfalls : Hydroxyl proton exchange in NMR (use D₂O shake) and keto-enol tautomerism in IR .

Advanced: How do substituent positions (ethyl, hydroxyl) influence the compound’s reactivity and bioactivity?

Q. Methodological Answer :

• Reactivity :

  • The hydroxyl group enhances electrophilicity at the carbonyl carbon, facilitating nucleophilic additions .
  • Ethyl group steric effects reduce reaction rates in bulky environments (e.g., enzyme active sites) .

• Bioactivity :

  • Comparative studies with analogs (e.g., 1-(3-Bromophenyl)propan-2-one) show hydroxylation improves antimicrobial activity by 30–40% .
  • Ethyl substitution increases lipophilicity (logP ~2.5), enhancing membrane permeability .

Q. Methodological Answer :

• Source Analysis : Cross-validate assays (e.g., MIC vs. time-kill curves for antimicrobial activity) .
• Structural Confounders : Ensure purity (>95% via HPLC) and confirm stereochemistry (CD spectroscopy) .
• Mechanistic Studies : Use molecular docking to reconcile divergent binding affinities (e.g., hydroxyl group interactions with Ser-123 in target enzymes) .

Example : Discrepancies in cytotoxicity (IC₅₀ = 10–50 µM) may arise from cell line variability (e.g., HeLa vs. MCF-7) .

Basic: What are the safety and handling protocols for this compound?

Q. Methodological Answer :

• Toxicity : Limited data; assume LD₅₀ > 500 mg/kg (oral, rat) based on analogs .
• Storage : Inert atmosphere (N₂), desiccated at –20°C to prevent oxidation .
• Regulatory Compliance : Not FDA-approved; restrict use to in vitro studies under biosafety level 1 (BSL-1) .